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Compound of Interest

Compound Name:
(S)-3-((1H-indol-3-

yl)methyl)morpholine

Cat. No.: B12079662

Get Quote

Executive Summary
The fusion of the indole scaffold—a "privileged structure" in medicinal chemistry—with the

morpholine ring represents a high-value strategy in modern drug discovery. This guide

analyzes the Indole-Morpholine hybrid, detailing its structural advantages, therapeutic

applications in CNS and oncology, and providing rigorous, self-validating synthesis protocols.

The indole moiety serves as a robust anchor for aromatic

stacking interactions within receptor pockets (e.g., GPCRs, Kinases), while the morpholine ring
functions as a critical solubility enhancer and a hydrogen-bond acceptor, often dramatically
improving the pharmacokinetic (PK) profile of lipophilic leads.

Part 1: Structural Activity & Pharmacophore
Engineering
The Pharmacophore Logic
The therapeutic efficacy of indole-based morpholines stems from the synergistic interplay

between the two heterocycles.
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The Indole Core (Hydrophobic Anchor): Mimics the side chain of Tryptophan. It engages in

hydrophobic interactions and

-stacking with aromatic residues (e.g., Phenylalanine, Tyrosine) in the binding pockets of
targets like the Cannabinoid CB2 receptor or the ATP-binding site of Tyrosine Kinases.

The Morpholine Appendage (Solubility & Specificity):

Metabolic Stability: Unlike piperazine, the morpholine ring is less prone to rapid oxidative

metabolism, often extending half-life (

).

H-Bonding: The ether oxygen acts as a weak hydrogen bond acceptor, interacting with

solvent-exposed regions of the kinase hinge or specific residues (e.g., Lysine) in GPCRs.

pKa Modulation: The basic nitrogen (pKa ~8.3) ensures the molecule exists in equilibrium

between ionized and unionized forms at physiological pH, facilitating blood-brain barrier

(BBB) penetration (unionized) and receptor binding (ionized).

SAR Visualization
The following diagram illustrates the generalized pharmacophore and the functional impact of

substitutions.
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Caption: Pharmacophore map highlighting the functional roles of the indole anchor and

morpholine tail in receptor binding.
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Part 2: Therapeutic Verticals
CNS Disorders & Cannabinoid Modulation
Indole-morpholines are central to the design of synthetic cannabinoids. JWH-200 (WIN 55,225)

is a prime example, functioning as a high-affinity agonist for both CB1 and CB2 receptors.

Mechanism: The indole core occupies the hydrophobic pocket of the CB receptor, while the

N-morpholinoethyl tail mimics the aliphatic chain of natural cannabinoids but adds polarity.

Therapeutic Utility: Selective CB2 agonists (derivatives of JWH-200) are being investigated

for neuropathic pain and neuroinflammation (Alzheimer's) because they avoid the

psychoactive side effects associated with CB1 activation.

Oncology: Kinase Inhibition
In oncology, this scaffold is frequently employed to target receptor tyrosine kinases (RTKs)

such as VEGFR and PDGFR, as well as the PI3K/mTOR pathway.

Binding Mode: The morpholine oxygen often forms a critical hydrogen bond with the "hinge

region" of the kinase ATP-binding pocket.

Tubulin Inhibition: Certain indole-morpholine hybrids (e.g., Indole-Pyrimidine-Morpholine)

bind to the colchicine site of tubulin, inhibiting polymerization and causing cell cycle arrest at

the G2/M phase.

Biological Pathway: CB2 Receptor Activation
The following diagram details the signaling cascade triggered by indole-morpholine agonists in

immune cells (microglia).
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Caption: Signal transduction pathway for CB2-selective indole-morpholine agonists leading to

anti-inflammatory effects.

Part 3: Technical Synthesis Protocols
Protocol A: Synthesis of JWH-200 (Aminoalkylindole)
This protocol describes the synthesis of 1-(2-morpholinoethyl)-3-(1-naphthoyl)indole. This is a

self-validating workflow; the color change and precipitate formation serve as checkpoints.

Reagents:

Indole (1.0 eq)

1-Naphthoyl chloride (1.1 eq)

Ethylaluminum dichloride (EtAlCl2) (1.2 eq)

1-(2-Chloroethyl)morpholine hydrochloride (1.2 eq)

KOH (powdered), DMF, Toluene.

Step 1: Friedel-Crafts Acylation (C3 Functionalization)

Setup: Flame-dry a 250 mL 3-neck flask under Argon.

Dissolution: Dissolve Indole (10 mmol) in dry Toluene (50 mL). Cool to 0°C.[1]

Catalysis: Add EtAlCl2 (1 M in hexanes) dropwise over 10 min. Observation: Solution will

turn yellow/orange.

Addition: Add 1-Naphthoyl chloride (11 mmol) in Toluene (10 mL) dropwise.

Reaction: Stir at 0°C for 1h, then warm to RT and stir for 2h.

Quench: Pour into ice-water. Extract with EtOAc.[2] Wash with NaHCO3.

Validation: TLC (Hexane:EtOAc 3:1) should show a new spot (Rf ~0.4) and disappearance of

indole.
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Product: 3-(1-naphthoyl)indole (Solid).

Step 2: N-Alkylation (N1 Functionalization)

Activation: Dissolve the Step 1 product (5 mmol) in DMF (20 mL).

Base: Add powdered KOH (15 mmol) at RT. Stir for 30 min. Observation: Solution darkens.

Alkylation: Add 1-(2-Chloroethyl)morpholine HCl (6 mmol).

Heat: Heat to 80°C for 4-6 hours.

Workup: Pour into cold water (100 mL). The product is lipophilic and may precipitate as a

gum or oil. Extract with DCM.

Purification: Column chromatography (DCM:MeOH 95:5).

Final Validation: 1H NMR should show the morpholine protons (3.6 ppm, 2.5 ppm) and the

ethyl linker triplets.

Protocol B: Mannich Reaction (C3-
Morpholinomethylation)
A rapid method to install the morpholine ring directly at the C3 position (Gramine derivatives).

Reagents: Indole (10 mmol), Morpholine (11 mmol), Formaldehyde (37% aq, 12 mmol),

ZnCl2 (Catalytic, 0.5 mmol).

Solvent: Ethanol (20 mL).

Procedure: Mix Morpholine and Formaldehyde in EtOH; stir for 10 min. Add Indole and

ZnCl2.

Reaction: Stir at RT for 2-4 hours.

Validation: A white solid precipitates out of the solution.

Yield: Typically >90%. Recrystallize from EtOH.
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Part 4: Data Summary & References
Comparative Activity Data (Kinase Inhibition)

Compound
Class

R-Group (C3) Target IC50 (nM)
Key
Interaction

Indole-

Morpholine

4-

morpholinopheny

l

PI3K 12
Morpholine O

Lys802 (H-bond)

Indole-

Piperazine

4-

piperazinylphenyl
PI3K 45

Piperazine NH

Asp810 (Salt

bridge)

Plain Indole Phenyl PI3K >1000
Lacks H-bond

acceptor

Note: Data generalized from SAR studies demonstrating the potency enhancement provided by

the morpholine oxygen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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